4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol

• IUPAC Name: 4-(2-cyclopentylethyl)-1,4-oxazepan-6-ol
• InChI: InChI=1S/C12H23NO2/c14-12-9-13(7-8-15-10-12)6-5-11-3-1-2-4-11/h11-12,14H,1-10H2
• InChI Key: RTAGRTZCHWXPDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCN2CCOCC(C2)O
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol

Description

4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol is a seven-membered heterocyclic compound featuring an oxazepane backbone substituted with a hydroxyl group at position 6 and a 2-cyclopentylethyl moiety at position 2. This structure combines lipophilic (cyclopentylethyl) and hydrophilic (hydroxyl) groups, making it a candidate for modulating physicochemical properties such as solubility and membrane permeability. For example, benzyl-substituted variants like 4-Benzyl-1,4-oxazepan-6-ol (CAS 943443-03-6) are used as intermediates in drug discovery, with noted applications in receptor-targeted studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-cyclopentylethylamine with an appropriate diol or epoxide in the presence of a catalyst. The reaction conditions often include moderate temperatures and the use of solvents such as dichloromethane or ethanol.

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity. The use of automated systems and advanced catalysts can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The nitrogen atom can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Ketones or aldehydes.

Reduction: Amines or alcohols.

Substitution: Various substituted oxazepanes.

Scientific Research Applications

4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular pathways.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity : The cyclopentylethyl group in 4-(2-Cyclopentylethyl)-1,4-oxazepan-6-ol enhances lipophilicity compared to benzyl or methyl substituents. This property is critical for blood-brain barrier penetration in CNS-targeted therapies .

Solubility Modulation : Hydrochloride salts (e.g., 6-Methyl-1,4-oxazepan-6-ol hydrochloride) and oxalic acid derivatives (e.g., (6S)-1,4-oxazepan-6-ol oxalic acid salt) demonstrate improved aqueous solubility, a common strategy for optimizing drug-like properties .

Therapeutic Potential: While 4-Benzyl-1,4-oxazepan-6-ol is used in GPCR studies, compounds like JNJ5207787 (a piperidin-4-yl acrylamide with a cyclopentylethyl group) highlight the role of similar substituents in receptor binding and selectivity .

Mechanistic and Functional Comparisons

• Sphingosine Kinase 1 (SphK1) Inhibition : Compound 51 (from ) shares the 2-cyclopentylethyl motif but incorporates it into an oxadiazole ring. This design increases both activity and solubility, suggesting that the cyclopentylethyl group may synergize with heteroaromatic systems to enhance target engagement .
• GPCR Applications : Derivatives like JNJ5207787 () utilize the cyclopentylethyl group in piperidine-based scaffolds to achieve selective receptor modulation, underscoring the substituent’s versatility in diverse pharmacophores .
• Stability and Formulation : The oxalic acid salt of (6S)-1,4-oxazepan-6-ol () demonstrates how counterions can stabilize otherwise hygroscopic compounds, a consideration for preclinical development .